Cas no 1038400-05-3 (13-acetoxy-1alpha,5alphaH-guaia-3,7(11),10(15)-trien-8alpha,12-olide)

• Product Name: 13-acetoxy-1alpha,5alphaH-guaia-3,7(11),10(15)-trien-8alpha,12-olide
• CAS No: 1038400-05-3
• MF: C₁₇H₂₀O₄
• MW: 288.338305473328
• CID: 1997590
• Update Time: 2025-04-21

13-acetoxy-1alpha,5alphaH-guaia-3,7(11),10(15)-trien-8alpha,12-olide Chemical and Physical Properties

Names and Identifiers

• 13-acetoxy-1alpha,5alphaH-guaia-3,7(11),10(15)-trien-8alpha,12-olide
• hedyosmum D
• hedyosumin D
• (+)-Hedyosumin D

• Inchi： 1S/C17H20O4/c1-9-4-5-12-10(2)6-16-14(7-13(9)12)15(17(19)21-16)8-20-11(3)18/h4,12-13,16H,2,5-8H2,1,3H3
• InChI Key： INOPFDSSHYFRDU-UHFFFAOYSA-N
• SMILES： CC(OCC1C(=O)OC2C=1CC1C(C)=CCC1C(C2)=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• XLogP3: 1.994

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives